Cas no 2229609-97-4 (tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate)

• Product Name: tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate
• CAS No: 2229609-97-4
• MF: C₁₈H₃₄N₂O₂
• MW: 310.474765300751
• CID: 5829892
• PubChem ID: 165667029
• Update Time: 2025-06-19

tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate
• tert-butyl 4-[1-(aminomethyl)cyclohexyl]-3-methylpiperidine-1-carboxylate
• 2229609-97-4
• EN300-1903486

• Inchi： 1S/C18H34N2O2/c1-14-12-20(16(21)22-17(2,3)4)11-8-15(14)18(13-19)9-6-5-7-10-18/h14-15H,5-13,19H2,1-4H3
• InChI Key： PPDGOOKNJRLCBU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C(C)C1)C1(CN)CCCCC1)=O

Computed Properties

• Exact Mass: 310.262028332g/mol
• Monoisotopic Mass: 310.262028332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.6Ų

Additional information on tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate

Introduction to Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate (CAS No. 2229609-97-4)

Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate, identified by its CAS number 2229609-97-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine core, a cyclohexyl substituent, and an aminomethyl group, all of which contribute to its unique chemical and pharmacological properties.

The structural composition of Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate makes it a promising candidate for various therapeutic applications. The presence of the tert-butyl group enhances the lipophilicity of the molecule, facilitating better membrane permeability, while the cyclohexyl ring provides steric hindrance that can influence binding affinity to biological targets. The aminomethyl side chain is particularly noteworthy, as it introduces a basic nitrogen atom that can engage in hydrogen bonding or salt formation, further modulating the compound's interactions with biological systems.

In recent years, there has been growing interest in the development of novel piperidine derivatives due to their potential as pharmacophores in drug discovery. Piperidine-based scaffolds have been extensively explored in the design of central nervous system (CNS) drugs, antiviral agents, and anti-inflammatory compounds. The specific arrangement of functional groups in Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate suggests that it may exhibit properties suitable for these applications, particularly in modulating neurotransmitter systems.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex pharmacological entities. The tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate structure provides a versatile platform for further functionalization, allowing chemists to introduce additional modifications that could enhance target specificity or improve pharmacokinetic profiles. This flexibility makes it an attractive building block for medicinal chemists working on next-generation therapeutics.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of this compound with various biological targets with greater accuracy. Studies suggest that the tert-butyl group and the cyclohexyl ring may interact favorably with hydrophobic pockets in protein binding sites, while the aminomethyl side chain could form critical hydrogen bonds with polar residues. These insights have guided efforts to optimize the compound's structure for improved efficacy and reduced side effects.

The synthesis of Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate represents a significant achievement in synthetic organic chemistry. The multi-step process involves careful manipulation of reaction conditions to ensure high yield and purity. Key steps include nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies to introduce the desired functional groups at specific positions. The successful synthesis underscores the compound's synthetic feasibility and opens up avenues for further structural exploration.

From a pharmacological perspective, Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate holds promise as a lead compound for drug development. Its unique structural features suggest potential activity against a range of targets, including enzymes and receptors involved in neurological disorders. Preclinical studies are underway to evaluate its efficacy and safety profile, with initial results indicating encouraging activity in model systems. These findings have generated excitement within the scientific community about the compound's therapeutic potential.

The development of novel therapeutic agents relies heavily on access to high-quality starting materials like Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate. Its availability through reliable chemical suppliers ensures that researchers can conduct experiments without interruption, accelerating the pace of discovery. As interest in this compound grows, efforts are being made to optimize production methods to meet increasing demand while maintaining stringent quality control standards.

In conclusion, Tert-butyl 4-1-(aminomethyl)cyclohexyl-3-methylpiperidine-1-carboxylate (CAS No. 2229609-97-4) is a structurally complex and pharmacologically intriguing compound with significant potential in drug development. Its unique combination of functional groups makes it an attractive candidate for further exploration, both as a standalone therapeutic agent and as a precursor for more sophisticated molecules. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.